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Compound of Interest

Compound Name: 1H-Pyrazole-4-carbonitrile

Cat. No.: B146718 Get Quote

An In-depth Technical Guide to the Safe Handling of 1H-Pyrazole-4-carbonitrile

This document provides comprehensive safety and handling information for 1H-Pyrazole-4-
carbonitrile, intended for researchers, scientists, and professionals in drug development. The

information is compiled from various safety data sheets and chemical information sources.

Substance Identification
1H-Pyrazole-4-carbonitrile is a heterocyclic organic compound that serves as a key

intermediate in the synthesis of various biologically active molecules.[1][2]

Identifier Value Source

IUPAC Name 1H-pyrazole-4-carbonitrile [3]

Synonyms 4-Cyanopyrazole [3]

CAS Number 31108-57-3 [3][4]

Molecular Formula C₄H₃N₃ [3]

Molecular Weight 93.09 g/mol [3]

MDL Number MFCD00040250 [4]

Hazard Identification
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1H-Pyrazole-4-carbonitrile is classified as hazardous.[5] The primary hazards are associated

with acute toxicity upon ingestion, skin contact, or inhalation, as well as irritation to the skin and

eyes.[4]

GHS Classification Summary

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[3]

[4]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin[4]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[4]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[4]

[6]

Serious Eye Damage/Irritation Category 2
H319: Causes serious eye

irritation[4]

Specific target organ toxicity —

single exposure
Category 3

H335: May cause respiratory

irritation[4][7]

Label Elements

Pictogram: GHS07 (Exclamation Mark)[4]

Signal Word: Warning[4][5]

Physical and Chemical Properties
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Property Value

Form Solid

Flash Point Not applicable

Water Solubility No data available

Stability
The product is chemically stable under standard

ambient conditions (room temperature).[6]

Handling and Storage
Precautions for Safe Handling:

Avoid contact with skin, eyes, and clothing.[8]

Do not breathe dust, fumes, or vapors.[4]

Use only in a well-ventilated area, preferably under a chemical fume hood.[4][8]

Wash hands and any exposed skin thoroughly after handling.[4][5]

Do not eat, drink, or smoke when using this product.

Take measures to prevent the build-up of electrostatic charge.[4]

Conditions for Safe Storage:

Store in a tightly closed container.[8]

Keep in a dry, cool, and well-ventilated place.[5][8]

Store locked up.[4]

Experimental Protocols and Procedures
While specific protocols for toxicological and physical property determination are not detailed in

the provided sources, standardized procedures for safe handling, emergency response, and
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accidental release are mandated.

Protocol for Personal Protective Equipment (PPE) Usage:

Eye/Face Protection: Wear tightly fitting safety goggles or chemical safety goggles that

adhere to OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[4][5]

Hand Protection: Handle with impermeable gloves inspected prior to use.[4][7] Gloves must

satisfy the specifications of EU Directive 89/686/EEC and the standard EN374.[4] Use

proper glove removal technique to avoid skin contact.[7]

Skin and Body Protection: Wear appropriate protective clothing to ensure all skin is covered.

[4] Safety shoes are also recommended.[4]

Respiratory Protection: For nuisance exposures, use a type P95 (US) or type P1 (EU EN

143) particle respirator. For higher-level protection, use type OV/AG/P99 (US) or type ABEK-

P2 (EU EN 143) respirator cartridges.[7] All handling should ideally occur in a fume hood

with adequate extraction.[4]

Protocol for Accidental Release (Spill Cleanup):

Personnel Precautions: Evacuate non-essential personnel from the area.[7] Ensure

adequate ventilation.[7][8] Avoid breathing dust and prevent contact with the substance.[7]

Protective Equipment: Wear full personal protective equipment as detailed in the PPE

protocol.[7][8]

Environmental Precautions: Prevent the product from entering drains, waterways, or soil.[4]

[8]

Containment and Cleaning:

Cover drains to prevent entry.

Absorb or sweep up the spilled material with an inert absorbent (e.g., sand, silica gel,

vermiculite).[4][8] Avoid creating dust.[7]
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Collect the material into a suitable, closed, and airtight container for disposal.[4][7][8]

Clean the affected area thoroughly.

First Aid Measures
Immediate medical attention is required in case of exposure. Always show the safety data

sheet to the attending physician.[7][8]

Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration. Obtain medical aid.[4][5][7][8]

Skin Contact

Immediately remove all contaminated clothing.

[8] Wash the affected area with plenty of soap

and running water for at least 15-20 minutes.

Seek immediate medical attention.[4][5][7][8]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15-20 minutes, also under the eyelids.

[4][5] Remove contact lenses if present and

easy to do.[4] Continue rinsing and seek

immediate medical attention.[4][5][8]

Ingestion

Do NOT induce vomiting.[4][8] Rinse mouth with

water.[7][8] Never give anything by mouth to an

unconscious person.[7][8] Call a POISON

CENTER or doctor immediately.[4][5]

Firefighting and Reactivity
Suitable Extinguishing Media:

Use water spray, dry chemical, carbon dioxide (CO2), or alcohol-resistant foam.[7][8]

Specific Hazards Arising from the Chemical:
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Combustible material.

Thermal decomposition can lead to the release of irritating and highly toxic gases, including

carbon oxides (CO, CO2) and nitrogen oxides (NOx).[8]

Advice for Firefighters:

Wear a NIOSH-approved self-contained breathing apparatus (SCBA) and full protective gear.

[7][8]

Reactivity and Stability:

The substance is stable under recommended storage conditions.[6]

No information on specific incompatibilities is available. Keep away from heat, sparks, and

open flames.[4]

Visualization of Emergency Procedures
The following diagram outlines the logical workflow for first aid response to an exposure event.
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Exposure Event

Routes of Exposure & Immediate Actions

First Aid Response Protocols

Medical Attention

Exposure to 1H-Pyrazole-4-carbonitrile Occurs

Inhalation
(Harmful, Respiratory Irritation)

Skin Contact
(Harmful, Causes Irritation)

Eye Contact
(Causes Serious Irritation)

Ingestion
(Harmful)

1. Move to Fresh Air
2. Give Oxygen/Artificial Respiration if needed

1. Remove Contaminated Clothing
2. Wash with Soap & Water for 15+ min

1. Rinse with Water for 15+ min
2. Remove Contact Lenses

3. Continue Rinsing

1. Rinse Mouth with Water
2. DO NOT Induce Vomiting

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: First Aid workflow for exposure to 1H-Pyrazole-4-carbonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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